Cas no 2228881-60-3 (2-(2-methoxyquinolin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(2-methoxyquinolin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228881-60-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5891638
• PubChem ID: 165612680
• Update Time: 2025-05-23

2-(2-methoxyquinolin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyquinolin-3-yl)-2-methylpropan-1-ol
• EN300-1731575
• 2228881-60-3

• Inchi： 1S/C14H17NO2/c1-14(2,9-16)11-8-10-6-4-5-7-12(10)15-13(11)17-3/h4-8,16H,9H2,1-3H3
• InChI Key： MDTLOGJJTKNMLJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C(=NC2C=CC=CC=2C=1)OC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(2-methoxyquinolin-3-yl)-2-methylpropan-1-ol

Introduction to 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol (CAS No. 2228881-60-3)

2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol, with the CAS number 2228881-60-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol consists of a quinoline ring substituted with a methoxy group at the 2-position and a 1-hydroxypropane side chain attached to the 3-position. The presence of the methoxy group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The hydroxy group on the side chain provides a potential site for hydrogen bonding, which can affect the compound's interactions with biological targets.

Recent studies have explored the biological activities of 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol has been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders.

The pharmacokinetic profile of 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol has also been evaluated in animal models. Oral administration of the compound resulted in good bioavailability and a favorable distribution pattern, with significant accumulation in target tissues such as the liver and tumor sites. These findings support its potential for further development as an orally active drug candidate.

Toxicity studies have shown that 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol has a favorable safety profile at therapeutic doses. Acute toxicity tests in rodents did not reveal any significant adverse effects, and chronic toxicity studies are currently underway to assess long-term safety. These results are encouraging and suggest that this compound may be suitable for clinical trials in humans.

In conclusion, 2-(2-Methoxyquinolin-3-yl)-2-methylpropan-1-ol (CAS No. 2228881-60-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy and inflammatory diseases make it an attractive target for drug development. Ongoing research aims to optimize its pharmacological properties and evaluate its efficacy in preclinical models, paving the way for future clinical trials.